2-Amino-1-(dimethylamino)-4-(4-ethoxyphenyl)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile
Overview
Description
2-Amino-1-(dimethylamino)-4-(4-ethoxyphenyl)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile, also known as DMXAA, is a synthetic compound that has been studied for its potential as an anti-cancer agent. DMXAA was first synthesized in the 1980s and has since been the subject of extensive research due to its promising results in preclinical studies.
Mechanism of Action
2-Amino-1-(dimethylamino)-4-(4-ethoxyphenyl)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile works by activating the immune system and inducing the production of cytokines, which are proteins that play a key role in the body's immune response. This activation of the immune system leads to the destruction of tumor blood vessels, which in turn causes the death of cancer cells.
Biochemical and Physiological Effects:
2-Amino-1-(dimethylamino)-4-(4-ethoxyphenyl)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has been shown to have a number of biochemical and physiological effects on the body. It has been shown to increase the production of cytokines, such as tumor necrosis factor alpha (TNF-α) and interleukin-6 (IL-6), which are important for the immune response. 2-Amino-1-(dimethylamino)-4-(4-ethoxyphenyl)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has also been shown to increase the production of reactive oxygen species (ROS), which can lead to the death of cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of 2-Amino-1-(dimethylamino)-4-(4-ethoxyphenyl)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile is that it has shown promising results in preclinical studies as an anti-cancer agent. However, there are also limitations to its use in lab experiments. 2-Amino-1-(dimethylamino)-4-(4-ethoxyphenyl)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile is a highly reactive compound that can be difficult to work with, and it has been shown to have variable results in different animal models.
Future Directions
There are several future directions for research on 2-Amino-1-(dimethylamino)-4-(4-ethoxyphenyl)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile. One area of research is the development of new synthetic methods for 2-Amino-1-(dimethylamino)-4-(4-ethoxyphenyl)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile that are more efficient and cost-effective. Another area of research is the investigation of the mechanism of action of 2-Amino-1-(dimethylamino)-4-(4-ethoxyphenyl)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile and the identification of new targets for cancer therapy. Additionally, there is a need for more clinical trials to evaluate the safety and efficacy of 2-Amino-1-(dimethylamino)-4-(4-ethoxyphenyl)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile in humans.
Synthesis Methods
2-Amino-1-(dimethylamino)-4-(4-ethoxyphenyl)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile can be synthesized through a multi-step process that involves the reaction of various starting materials. The most commonly used method involves the reaction of 3,4-dimethoxybenzaldehyde with ethyl cyanoacetate to form a substituted quinoline intermediate. This intermediate is then reacted with dimethylamine and phenylacetic acid to yield 2-Amino-1-(dimethylamino)-4-(4-ethoxyphenyl)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile.
Scientific Research Applications
2-Amino-1-(dimethylamino)-4-(4-ethoxyphenyl)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has been studied extensively for its potential as an anti-cancer agent. Preclinical studies have shown that 2-Amino-1-(dimethylamino)-4-(4-ethoxyphenyl)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile can induce tumor necrosis and inhibit the growth of various types of cancer cells, including lung, breast, and colon cancer cells. 2-Amino-1-(dimethylamino)-4-(4-ethoxyphenyl)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has also been shown to enhance the effectiveness of chemotherapy and radiation therapy in animal models.
properties
Product Name |
2-Amino-1-(dimethylamino)-4-(4-ethoxyphenyl)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile |
|---|---|
Molecular Formula |
C26H28N4O2 |
Molecular Weight |
428.5 g/mol |
IUPAC Name |
2-amino-1-(dimethylamino)-4-(4-ethoxyphenyl)-5-oxo-7-phenyl-4,6,7,8-tetrahydroquinoline-3-carbonitrile |
InChI |
InChI=1S/C26H28N4O2/c1-4-32-20-12-10-18(11-13-20)24-21(16-27)26(28)30(29(2)3)22-14-19(15-23(31)25(22)24)17-8-6-5-7-9-17/h5-13,19,24H,4,14-15,28H2,1-3H3 |
InChI Key |
LFAPFAUDJVECBP-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=C(C=C1)C2C(=C(N(C3=C2C(=O)CC(C3)C4=CC=CC=C4)N(C)C)N)C#N |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2C(=C(N(C3=C2C(=O)CC(C3)C4=CC=CC=C4)N(C)C)N)C#N |
Origin of Product |
United States |
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